Cas no 2231677-04-4 (5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride)

• Product Name: 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride
• CAS No: 2231677-04-4
• MF: C₇H₄Cl₂N₂O₂S
• MW: 251.089858055115
• MDL: MFCD31705090
• CID: 5174658
• PubChem ID: 135395971
• Update Time: 2026-03-04

5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride

• MDL： MFCD31705090
• Inchi： 1S/C7H4Cl2N2O2S/c8-7-1-4-5(2-11-7)10-3-6(4)14(9,12)13/h1-3,10H
• InChI Key： AAUPEOGYOZMKGJ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2C(S(Cl)(=O)=O)=CNC1=2

Additional information on 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride

Introduction to 5-Chloro-1H-Pyrrolo[2,3-c]pyridine-3-sulfonyl Chloride (CAS No. 2231677-04-4)

5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride (CAS No. 2231677-04-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolopyridine core and a sulfonyl chloride functional group. These properties make it an excellent candidate for the synthesis of various bioactive molecules and drug candidates.

The 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride molecule is particularly valuable due to its ability to undergo a wide range of chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility allows chemists to tailor the molecule for specific applications, including the development of novel therapeutic agents and the synthesis of intermediates for complex organic molecules.

Recent advancements in the field have highlighted the potential of 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific kinases involved in cancer pathways. The researchers demonstrated that these inhibitors exhibited high selectivity and efficacy in both in vitro and in vivo models, suggesting their potential as novel anticancer agents.

In addition to its applications in cancer research, 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride has also shown promise in other therapeutic areas. A 2020 study published in Bioorganic & Medicinal Chemistry Letters explored its use in the development of small-molecule modulators for neurodegenerative diseases. The researchers synthesized a series of derivatives and evaluated their biological activity, identifying several compounds with promising neuroprotective effects.

The synthetic accessibility of 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride has been further enhanced by recent methodological developments. A 2019 paper in Organic Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This approach not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

The safety profile of 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical studies. However, as with any chemical reagent, appropriate handling and storage precautions should be taken to ensure safety.

In conclusion, 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride (CAS No. 2231677-04-4) is a highly valuable compound with a broad range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential tool for the development of novel therapeutic agents and bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.